Cas no 3906-87-4 (BDC-F)

• Product Name: BDC-F
• CAS No: 3906-87-4
• MF: C₈H₅FO₄
• MW: 184.121306180954
• MDL: MFCD03407274
• CID: 320677
• Update Time: 2025-04-19

BDC-F Chemical and Physical Properties

Names and Identifiers

• 2-Fluoroterephthalic acid
• 1,4-Benzenedicarboxylicacid, 2-fluoro-
• 2-fluoro-1,4-benzendicarboxylic acid
• 2-fluorpterephthalic acid
• 2-Fluorterephthalsaeure
• AC1Q5TYU
• CTK1C6108
• Fluor-terephthalsaeure
• HMS1444H21
• Maybridge3_004751
• NSC127031
• SureCN460421
• 1,4-Benzenedicarboxylic acid, 2-fluoro-
• 2,5-DICARBOXY-FLUOROBENZENE
• 2-fluorobenzene-1,4-dicarboxylic acid
• fluoroterephthalic acid
• YUWKPDBHJFNMAD-UHFFFAOYSA-N
• FCH847060
• 2-fluoro-1,4-benzenedicarboxylic acid
• PC48471
• I
• IDI1_016138
• ST2404426
• A
• BDC-F

• MDL： MFCD03407274
• Inchi： 1S/C8H5FO4/c9-6-3-4(7(10)11)1-2-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： YUWKPDBHJFNMAD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 184.01715
• Monoisotopic Mass: 184.01718680 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 184.12
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6

Experimental Properties

• PSA: 74.6
• LogP: 1.22210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons